Cas no 19734-51-1 ((2-ethylhexyl)(methyl)amine)

• Product Name: (2-ethylhexyl)(methyl)amine
• CAS No: 19734-51-1
• MF: C₉H₂₁N
• MW: 143.26974272728
• MDL: MFCD11104097
• CID: 1388756
• PubChem ID: 13127886
• Update Time: 2025-06-15

(2-ethylhexyl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-N-methylhexan-1-amine
• 1-hexanamine, 2-ethyl-N-methyl-
• LogP
• (2-ethylhexyl)(methyl)amine
• EN300-307265
• AVJRDBHYLUZPBA-UHFFFAOYSA-N
• G38986
• SCHEMBL681479
• DTXSID40520176
• AKOS009058125
• Z137526036
• 19734-51-1

• MDL： MFCD11104097
• Inchi： 1S/C9H21N/c1-4-6-7-9(5-2)8-10-3/h9-10H,4-8H2,1-3H3
• InChI Key： AVJRDBHYLUZPBA-UHFFFAOYSA-N
• SMILES： N(C)CC(CC)CCCC

Computed Properties

• Exact Mass: 143.16753
• Monoisotopic Mass: 143.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 61.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Additional information on (2-ethylhexyl)(methyl)amine

Comprehensive Overview of (2-Ethylhexyl)(Methyl)Amine (CAS No. 19734-51-1): Properties, Applications, and Industry Trends

(2-Ethylhexyl)(methyl)amine (CAS No. 19734-51-1) is a versatile amine derivative widely utilized in industrial and specialty chemical applications. This compound, also referred to as N-methyl-2-ethylhexylamine, belongs to the class of aliphatic amines, characterized by its unique molecular structure combining a branched 2-ethylhexyl group with a methylamine moiety. Its chemical formula C₉H₂₁N and moderate polarity make it valuable for solvent formulations, corrosion inhibitors, and surfactant synthesis.

In recent years, the demand for high-performance amine compounds like 19734-51-1 has surged due to their role in green chemistry initiatives and sustainable manufacturing. Researchers frequently search for "biodegradable amine alternatives" or "low-toxicity amine applications," reflecting the industry's shift toward eco-friendly solutions. (2-Ethylhexyl)(methyl)amine is often evaluated for its environmental impact, with studies highlighting its potential in water treatment and renewable energy sectors.

The physical properties of CAS 19734-51-1 include a boiling point of approximately 180–190°C and a liquid state at room temperature, making it suitable for low-temperature processes. Its solubility profile—miscible with organic solvents like ethanol and acetone but insoluble in water—positions it as a key ingredient in paint additives and adhesive formulations. Industry professionals often inquire about "amine compatibility with polymers" or "non-reactive amine uses," underscoring its adaptability in material science.

From a synthetic chemistry perspective, N-methyl-2-ethylhexylamine serves as a precursor for quaternary ammonium compounds, which are pivotal in textile softening and personal care products. Its low volatility and stability under heat align with trends in "high-temperature resistant chemicals" searches. Additionally, its catalytic properties are explored in pharmaceutical intermediates, though stringent regulatory compliance governs such applications.

Market analyses reveal growing interest in "custom amine synthesis" and "bulk specialty amines," with CAS 19734-51-1 frequently listed in chemical procurement databases. Innovations in packaging technology and supply chain optimization further drive its adoption. As industries prioritize "cost-effective chemical substitutes," this compound’s balance of performance and economic viability ensures its relevance.

In conclusion, (2-ethylhexyl)(methyl)amine (CAS No. 19734-51-1) exemplifies the intersection of functionality and sustainability in modern chemistry. Its applications span industrial coatings, energy storage, and consumer goods, resonating with global searches for "multipurpose amine solutions." Ongoing research into its derivatives and environmental footprint will likely expand its utility in emerging fields.